Cas no 2229157-75-7 (4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol)

• Product Name: 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol
• CAS No: 2229157-75-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5997902
• PubChem ID: 165628669
• Update Time: 2025-05-20

4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol
• 2229157-75-7
• EN300-1789110

• Inchi： 1S/C10H12F3NO/c11-8-5-10(13)9(12)4-6(8)3-7(15)1-2-14/h4-5,7,15H,1-3,14H2
• InChI Key： COECGSJENXYSGY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(CCN)O)F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol

Introduction to 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol (CAS No: 2229157-75-7)

4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. The compound, identified by the chemical abstracts service number 2229157-75-7, is characterized by a butan-2-ol backbone substituted with a 2,4,5-trifluorophenyl group and an amino group at the terminal position. This unique molecular architecture positions it as a valuable scaffold for the development of novel therapeutic agents.

The 2,4,5-trifluorophenyl moiety introduces fluorine atoms into the aromatic ring, which can significantly influence the electronic properties and metabolic stability of the molecule. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance binding affinity, improve pharmacokinetic profiles, and modulate receptor interactions. In particular, the presence of three fluorine atoms at the ortho and meta positions relative to each other enhances the lipophilicity and electronic density of the aromatic ring, making it an attractive moiety for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the amino group and the trifluorophenyl substituent can interact favorably with specific pockets in biological targets, such as enzymes and receptors. This has opened up new avenues for designing molecules with enhanced efficacy and selectivity. For instance, computational studies have suggested that 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol may exhibit inhibitory activity against certain kinases and proteases by occupying critical binding sites through hydrogen bonding and hydrophobic interactions.

The synthesis of 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms into aromatic systems often presents synthetic challenges due to their reactivity and sensitivity to harsh conditions. However, modern synthetic methodologies have made significant progress in addressing these challenges. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine-containing groups into aromatic rings efficiently. Additionally, protecting group strategies have been utilized to safeguard reactive sites during synthesis.

Once synthesized, 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol can be further functionalized to explore its potential as a lead compound in drug discovery. The presence of both an amino group and a hydroxyl group provides multiple handles for chemical modification. For instance, coupling with carboxylic acid derivatives via amide bond formation or etherification reactions can yield novel derivatives with tailored properties. Such modifications are crucial for optimizing pharmacokinetic parameters such as solubility, bioavailability, and metabolic stability.

In vitro pharmacological studies have begun to uncover the potential therapeutic applications of 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol. Preliminary experiments suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. The trifluorophenyl group is known to enhance binding interactions with certain inflammatory mediators, while the amino group can serve as a linker for further functionalization to target specific inflammatory pathways. Additionally, the butan-2-ol moiety may contribute to membrane permeability and cellular uptake.

Another area of interest is the potential application of 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol in anticancer research. The structural features of this compound resemble known chemotherapeutic agents that target DNA replication and cell division. The fluorinated aromatic ring may interfere with DNA binding proteins or kinases involved in cancer progression. Ongoing research is focused on evaluating its efficacy in cancer cell lines and identifying optimal dosing regimens for therapeutic applications.

The impact of fluorine substitution on metabolic stability has also been a focus of recent studies. Fluorinated compounds often exhibit improved resistance to enzymatic degradation by cytochrome P450 enzymes in the liver. This can lead to prolonged half-lives and enhanced bioavailability upon oral administration. However, it is essential to balance metabolic stability with excretion rates to avoid accumulation and potential toxicity. Detailed pharmacokinetic studies are required to assess these parameters accurately.

Future directions in the study of 4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol include exploring its role in central nervous system (CNS) drug discovery. The lipophilicity imparted by the trifluorophenyl group makes it a promising candidate for crossing the blood-brain barrier (BBB). Researchers are investigating whether this compound or its derivatives can modulate neurotransmitter systems involved in neurological disorders such as Alzheimer's disease or Parkinson's disease.

In conclusion,4-amino-1-(2,4,5-trifluorophenyl)butan-2-ol (CAS No: 2229157-75-7) represents a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique combination of functional groups—namely the amino, hydroxyl,and trifluorophenyl moieties—makes it a versatile scaffold for designing novel therapeutics targeting various diseases including inflammation,cancer,and neurological disorders.Further research into its synthesis,bioactivity,and pharmacokinetics will be crucial in realizing its full therapeutic promise.